Cas no 2228181-89-1 (2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol)

• Product Name: 2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol
• CAS No: 2228181-89-1
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 6194442
• PubChem ID: 165687093
• Update Time: 2025-06-25

2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol
• 2228181-89-1
• EN300-1922042

• Inchi： 1S/C7H7BrN2O3/c8-5-3-7(10(12)13)6(1-2-11)9-4-5/h3-4,11H,1-2H2
• InChI Key： OKHATKAJEMGLBO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])CCO

Computed Properties

• Exact Mass: 245.96400g/mol
• Monoisotopic Mass: 245.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2228181-89-1 and Product Name: 2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol

The compound with the CAS number 2228181-89-1 and the product name 2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a pyridine core with bromo and nitro substituents, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The structural motif of 5-bromo-3-nitropyridine is particularly noteworthy, as it serves as a versatile scaffold for synthesizing bioactive molecules.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various biological pathways. The nitropyridine moiety in this compound is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it a valuable component in medicinal chemistry. The presence of both bromo and nitro groups provides additional handles for further functionalization, enabling the design of highly specific ligands for therapeutic purposes.

One of the most compelling aspects of 2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol is its potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. The pyridine ring in this compound can be modified to create ATP competitive inhibitors that bind to the active site of kinases. For instance, studies have shown that derivatives of 5-bromo-3-nitropyridine can effectively inhibit tyrosine kinases, which are overexpressed in many cancer cell lines.

Furthermore, the hydroxyl group at the ethanamino position in 2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol offers a site for further derivatization, allowing chemists to explore different pharmacophores. This flexibility is particularly useful in structure-based drug design, where subtle modifications can significantly alter binding affinity and selectivity. Recent computational studies have demonstrated that incorporating hydroxyl-functionalized pyridines can enhance binding interactions with biological targets, leading to more potent and selective drug candidates.

The synthesis of 2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination and nitration of pyridine derivatives are well-established protocols in organic chemistry, but the integration of these steps into a single synthetic route requires careful optimization to ensure high yields and purity. Advances in catalytic methods have made it possible to achieve these transformations under milder conditions, reducing side reactions and improving overall efficiency.

From a medicinal chemistry perspective, the 5-bromo substituent is particularly interesting because it can be used to modulate electronic properties and influence binding interactions. Bromine atoms are known to be good leaving groups in nucleophilic substitution reactions, which can be exploited for further derivatization. Additionally, the electron-withdrawing nature of bromine can enhance the reactivity of adjacent functional groups, facilitating the introduction of additional pharmacophores.

The nitro group in this compound also plays a critical role in its pharmacological properties. Nitroaromatic compounds have been extensively studied for their biological activities, including antimicrobial and anti-inflammatory effects. When incorporated into a heterocyclic scaffold like pyridine, nitro groups can participate in hydrogen bonding and π-stacking interactions with biological targets. These interactions are essential for achieving high affinity and selectivity in drug design.

In recent years, there has been growing interest in developing small-molecule probes for studying protein-protein interactions (PPIs). Pyridine-based compounds have emerged as effective tools for this purpose due to their ability to bind to various protein surfaces. The structural features of 2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol, including its rigid pyridine core and functionalizable side chains, make it an ideal candidate for designing PPI inhibitors. Such inhibitors have potential therapeutic applications in diseases caused by aberrant protein-protein interactions.

Another area where this compound shows promise is in the development of imaging agents for diagnostic purposes. Pyridine derivatives have been used as contrast agents in magnetic resonance imaging (MRI) due to their ability to interact with paramagnetic metal ions like gadolinium. By incorporating additional functional groups into the structure of 2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol, researchers can tailor its properties for specific imaging applications.

The growing body of research on nitropyridines underscores their importance as building blocks in pharmaceutical chemistry. The ability to modify these compounds through various synthetic strategies allows chemists to explore a wide range of biological activities. For instance, recent studies have shown that nitropyridines can be used to develop antiviral agents by targeting viral proteases or polymerases. The versatility of this scaffold makes it an invaluable tool for drug discovery.

In conclusion,2-(5-bromo-3-nitropyridin-2-ylolethanamino) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its structural features make it an excellent candidate for developing kinase inhibitors, PPI modulators, and diagnostic agents. As research continues to uncover new biological targets and synthetic methodologies,nitropyridines will undoubtedly remain at the forefront of drug discovery efforts.